Cas no 84788-23-8 (1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide)
84788-23-8 structure
Product Name:1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide
CAS No:84788-23-8
MF:C16H25N
MW:231.376404523849
CID:1827966
PubChem ID:158715
Update Time:2025-04-21
1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide Chemical and Physical Properties
Names and Identifiers
-
- 1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide
- 1H-Cycloprop(e)azulene, decahydro-4-isocyano-1,1,4,7-tetramethyl-
- 4-isocyano-1,1,4,7-tetramethyl-2,3,4a,5,6,7,7a,7b-octahydro-1aH-cyclopropa[e]azulene
- DTXSID901005080
- 4-Isocyano-1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulene
- 84788-23-8
-
- Inchi: 1S/C16H25N/c1-10-6-7-11-13(10)14-12(15(14,2)3)8-9-16(11,4)17-5/h10-14H,6-9H2,1-4H3
- InChI Key: HCMIWXOMUXFUFJ-UHFFFAOYSA-N
- SMILES: [N+](#[C-])C1(C)CCC2C(C)(C)C2C2C(C)CCC21
Computed Properties
- Exact Mass: 231.198699802g/mol
- Monoisotopic Mass: 231.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 4.4Ų
1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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